Cas no 1017662-77-9 (3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide)

• Product Name: 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide
• CAS No: 1017662-77-9
• MF: C₁₄H₁₈N₂OS₂
• MW: 294.435520648956
• CID: 6177058
• PubChem ID: 28381405
• Update Time: 2025-05-20

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide
• SR-01000920816-1
• 3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)-N-propan-2-ylpropanamide
• SR-01000920816
• 1017662-77-9
• F5092-0007
• AKOS005632588
• VU0634619-1
• N-isopropyl-3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamide

• Inchi： 1S/C14H18N2OS2/c1-9(2)15-13(17)7-6-12-14(16-10(3)19-12)11-5-4-8-18-11/h4-5,8-9H,6-7H2,1-3H3,(H,15,17)
• InChI Key： QYPFUNANEVLQFD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C2=CC=CS2)=C1CCC(NC(C)C)=O

Computed Properties

• Exact Mass: 294.08605555g/mol
• Monoisotopic Mass: 294.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide: A Comprehensive Overview

The compound 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide (CAS No. 1017662-77-9) is a complex organic molecule with a unique structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure incorporates a thiazole ring system, a thiophene moiety, and an amide group, making it a promising candidate for various research and industrial purposes.

Recent studies have highlighted the potential of thiazole derivatives in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that compounds similar to 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-N-(propan-2-yl)propanamide exhibit significant anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable lead in the design of drugs targeting chronic inflammatory diseases.

The presence of the thiophene moiety in the molecule adds another layer of complexity and functionality. Thiophene rings are known for their aromaticity and ability to participate in various chemical reactions, making them versatile building blocks in organic synthesis. In a study published in *Organic Letters*, researchers explored the reactivity of thiophene-containing compounds under different reaction conditions, revealing their potential as intermediates in the synthesis of advanced materials.

The amide group in 3-[2-methyl-4-(thiophen-2-yli)-1,3-thiazol5yl]-N-(propan2yl)propanamide plays a crucial role in its chemical behavior. Amides are known for their stability and ability to form hydrogen bonds, which can influence the compound's solubility, bioavailability, and interaction with biological systems. Recent advancements in computational chemistry have allowed researchers to model the behavior of such compounds in simulated biological environments, providing deeper insights into their pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and ring-forming strategies. A paper published in *Chemical Communications* detailed a novel approach to synthesizing similar thiazole derivatives using microwave-assisted techniques, which significantly reduced reaction times while maintaining high yields. This methodology could be adapted for the synthesis of 3-[2-methyl4(thiophen2yli)-13thiazol5yl]N(propan2yl)propanamide, making it more accessible for large-scale studies.

From an applications perspective, 3-[2-methyl4(thiophen2yli)-13thiazol5yl]N(propan2yl)propanamide has shown promise in several areas. In materials science, its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Early-stage research reported in *Advanced Materials* suggests that thiazole derivatives can enhance the efficiency and stability of organic electronic devices by modifying charge transport properties.

In conclusion, 3-[2-methyl4(thiophen2yli)-13thiazol5yl]N(propan2yl)propanamide (CAS No. 1017662779) is a multifaceted compound with significant potential across various scientific domains. Its structural features, including the thiazole ring system, thiophene moiety, and amide group, contribute to its versatility and functionality. Ongoing research continues to uncover new applications and mechanisms of action for this compound, positioning it as a key player in future advancements in medicinal chemistry and materials science.